Cas no 922-69-0 (Ethene, 1,1-dimethoxy-)

• Product Name: Ethene, 1,1-dimethoxy-
• CAS No: 922-69-0
• MF: C₄H₈O₂
• MW: 88.1051216125488
• CID: 814480
• PubChem ID: 136706
• Update Time: 2025-04-19

Ethene, 1,1-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Ethene, 1,1-dimethoxy-
• 1,1-DIMETHOXYETHENE
• 1,1-dimethoxy-ethene
• 1,1-dimethoxy-ethylene
• dimethoxyethene
• dimethyl ketene acetal
• Ethene,1,1-dimethoxy
• Ketene dimethyl acetal
• ketenacetal
• MFCD00060982
• 922-69-0
• 1,1-dimethoxyethylene
• BCP24340
• SY274566
• FT-0647453
• FJTRNRFAIZEJJJ-UHFFFAOYSA-N
• DTXSID20238924
• InChI=1/C4H8O2/c1-4(5-2)6-3/h1H2,2-3H

• MDL： MFCD00060982
• Inchi： 1S/C4H8O2/c1-4(5-2)6-3/h1H2,2-3H3
• InChI Key： FJTRNRFAIZEJJJ-UHFFFAOYSA-N
• SMILES： O(C)C(=C)OC

Computed Properties

• Exact Mass: 88.05240
• Monoisotopic Mass: 88.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 43.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• XLogP3: 1

Experimental Properties

• Density: 0.9294 g/cm3 (25 ºC)
• Melting Point: 93-94 ºC
• Boiling Point: 89-91 ºC
• Flash Point: -28.9±19.4 ºC,
• Refractive Index: 1.4050 (589.3 nm 25 ºC)
• Solubility: Soluble (156 g/l) (25 º C),
• PSA: 18.46000
• LogP: 0.75040

Ethene, 1,1-dimethoxy- Security Information

• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： 16-26
• Hazardous Material Identification：
• Risk Phrases：R11